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Compound of Interest

Compound Name:
Dimethyl 2-(2-

nitrophenyl)malonate

Cat. No.: B1309088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data for

Dimethyl 2-(2-nitrophenyl)malonate (CAS No. 26465-37-2). Due to the limited availability of

publicly accessible experimental data for this specific compound, this guide combines

information from chemical suppliers, analogous compounds, and theoretical predictions to

serve as a valuable resource.

Compound Identification and Physical Properties
Dimethyl 2-(2-nitrophenyl)malonate is a solid, light beige powder at room temperature.[1] It is

an important intermediate in organic synthesis, particularly in the preparation of various

heterocyclic compounds and as a potential building block in medicinal chemistry.

Table 1: Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1309088?utm_src=pdf-interest
https://www.benchchem.com/product/b1309088?utm_src=pdf-body
https://www.benchchem.com/product/b1309088?utm_src=pdf-body
https://patents.google.com/patent/EP0032620A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 26465-37-2 [1][2][3][4][5]

Molecular Formula C₁₁H₁₁NO₆ [1][4]

Molecular Weight 253.21 g/mol N/A

IUPAC Name
dimethyl 2-(2-

nitrophenyl)propanedioate
[4][5]

Synonyms
2-(2-nitrophenyl)malonic acid

dimethyl ester
[4]

Appearance Light beige powder, Solid [1][3][5]

Purity ≥95% [2][3]

Storage Room temperature, sealed [1]

Note: A boiling point of 48-50°C has been reported by one supplier, but this is considered highly

improbable for a molecule of this structure and molecular weight and is likely an error.[2][5]

Spectroscopic Characterization (Predicted)
While specific experimental spectra for Dimethyl 2-(2-nitrophenyl)malonate are not readily

available in the reviewed literature, the expected spectroscopic features can be predicted

based on the analysis of its structural components and data from analogous compounds.

Table 2: Predicted Spectroscopic Data
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Technique Predicted Peaks and Signals

¹H NMR

- Aromatic protons (4H) in the range of 7.5-8.2

ppm, showing complex coupling patterns due to

the ortho-nitro substitution. - A singlet for the

malonate methine proton (CH) around 5.0-5.5

ppm. - Two distinct singlets for the two methoxy

groups (-OCH₃) around 3.7-3.9 ppm.

¹³C NMR

- Carbonyl carbons (C=O) of the ester groups

expected around 165-170 ppm. - Aromatic

carbons in the range of 120-150 ppm, with the

carbon bearing the nitro group being the most

downfield. - The methine carbon of the malonate

group (CH) is expected around 50-60 ppm. -

The methoxy carbons (-OCH₃) should appear

around 52-54 ppm.

IR Spectroscopy

- Strong C=O stretching vibrations for the ester

groups in the region of 1730-1750 cm⁻¹. -

Asymmetric and symmetric stretching vibrations

for the nitro group (NO₂) around 1520-1540

cm⁻¹ and 1340-1360 cm⁻¹, respectively. - C-H

stretching vibrations for the aromatic ring and

methyl groups. - C-O stretching vibrations for

the ester groups.

Mass Spectrometry

- The molecular ion peak (M⁺) is expected at

m/z = 253. - Common fragmentation patterns

would likely involve the loss of methoxy groups

(-OCH₃, m/z = 31), carbomethoxy groups (-

COOCH₃, m/z = 59), and the entire malonate

moiety.

Experimental Protocols
General Synthesis of Substituted Arylmalonates
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A specific, detailed protocol for the synthesis of Dimethyl 2-(2-nitrophenyl)malonate is not

available in the public domain. However, a general method can be adapted from established

procedures for the synthesis of related substituted nitrophenylmalonates, as described in

various patents and publications. The primary route involves a nucleophilic aromatic

substitution reaction.

Reaction Scheme:

Dimethyl malonate

+

1-fluoro-2-nitrobenzene

Base (e.g., K₂CO₃, NaH)

Solvent (e.g., DMF, DMSO)

Dimethyl 2-(2-nitrophenyl)malonate

Click to download full resolution via product page

Caption: General synthesis of Dimethyl 2-(2-nitrophenyl)malonate.

Detailed Protocol (Adapted):

Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer,

a condenser, and a nitrogen inlet, add a suitable anhydrous solvent such as

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Base Addition: Add a slight molar excess of a base, such as anhydrous potassium carbonate

or sodium hydride.

Malonate Addition: Slowly add dimethyl malonate to the stirred suspension at room

temperature. If using sodium hydride, the addition should be done at 0°C, and the mixture

should be stirred until the evolution of hydrogen gas ceases.
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Aryl Halide Addition: Add 1-fluoro-2-nitrobenzene (or another suitable 2-halonitrobenzene)

dropwise to the reaction mixture.

Reaction: Heat the reaction mixture to a temperature between 80-120°C and monitor the

reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature and quench it

with water or a saturated aqueous solution of ammonium chloride.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or

dichloromethane.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel or by recrystallization.

Potential Biological Significance and Applications
While there is no specific biological data available for Dimethyl 2-(2-nitrophenyl)malonate, its

structural motifs—the nitroaromatic group and the malonate ester—are present in many

biologically active compounds.

Nitroaromatic Compounds: The nitro group is a key feature in several therapeutic agents and

is often associated with antimicrobial and anticancer activities.[6] The biological effects of

these compounds are frequently linked to the enzymatic reduction of the nitro group within

cells, leading to the formation of reactive nitrogen species that can induce cellular damage.

Malonate Esters: Dimethyl malonate and its derivatives are fundamental building blocks in

the synthesis of a wide array of pharmaceuticals.[7] They are precursors to barbiturates,

non-steroidal anti-inflammatory drugs (NSAIDs), and some anticancer agents.[7]

Given these precedents, Dimethyl 2-(2-nitrophenyl)malonate could serve as a valuable

intermediate in the synthesis of novel drug candidates. A hypothetical workflow for its

application in drug discovery is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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